2-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde

Specification

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2-methyl-6-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde
• Standard InChI: InChI=1S/C12H17N3O/c1-10-11(9-16)3-4-12(13-10)15-7-5-14(2)6-8-15/h3-4,9H,5-8H2,1-2H3
• Standard InChI Key: FKVVXZYKFYDDNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCN(CC2)C)C=O

Introduction

2-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde is a heterocyclic compound belonging to the class of nicotinic derivatives. It features a pyridine ring with a methyl group and a piperazine moiety, which enhances its biological activity. This compound is primarily utilized in medicinal chemistry, particularly in the development of pharmaceuticals targeting neurological disorders and other therapeutic areas.

Biological Activity and Applications

2-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde exhibits significant biological activity, particularly in interacting with nicotinic acetylcholine receptors. This interaction modulates neuronal activity, potentially leading to therapeutic effects in treating neurological disorders. The compound is also studied for its potential as an inhibitor in various biochemical pathways, involving enzyme modulation.

Research Findings and Potential Therapeutic Use

Research indicates that the compound's ability to bind to specific receptors makes it a candidate for further investigation in pharmacological applications. Its unique structure allows it to interact with distinct molecular targets, enhancing its value as a research compound and potential therapeutic agent.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde, such as 5-Methyl-6-(4-methylpiperazin-1-yl)nicotinonitrile and 5-Methyl-6-(4-methylpiperazin-1-yl)-3-pyridinamine. These compounds are useful in synthetic chemistry and neurological applications, respectively.